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Compound of Interest

Compound Name: RMC-4627

Cat. No.: B15620622 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RMC-4627 is a potent and selective inhibitor of the mechanistic target of rapamycin complex 1

(mTORC1).[1][2][3][4] As a bi-steric inhibitor, it represents a novel class of compounds with

significant potential in cancer research and drug development.[4][5][6] Proper preparation of

stock solutions is critical for ensuring experimental reproducibility and accuracy. This document

provides detailed application notes and a standardized protocol for the preparation of RMC-
4627 stock solutions in dimethyl sulfoxide (DMSO).

Data Summary
Quantitative data for RMC-4627 is summarized in the table below for quick reference.
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Property Value

Molecular Weight 1781.17 g/mol [1][7][8]

Appearance White to light yellow solid[1][7][8]

Solubility in DMSO 100 mg/mL (56.14 mM)[1][7][8]

Recommended Solvent Anhydrous/Low-moisture DMSO

Storage (Powder) -20°C, sealed from light and moisture[1][7][8]

Storage (DMSO Stock)
-80°C for up to 6 months; -20°C for up to 1

month[1][3][7][8]

Experimental Protocols
Materials and Equipment

RMC-4627 powder

Anhydrous or low-moisture Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath/sonicator

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM RMC-4627 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration in cellular assays.[9][10] Adjustments can be made for different desired
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concentrations using the formula: Mass (mg) = Desired Concentration (mM) x Volume (L) x

Molecular Weight ( g/mol ).

Preparation: Don appropriate PPE. Ensure the work area is clean and sterile, especially if

the stock solution will be used for cell culture.

Weighing RMC-4627: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of RMC-4627 powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 1.78 mg of RMC-4627.

Adding DMSO: Add the appropriate volume of anhydrous DMSO to the tube containing the

RMC-4627 powder. For a 10 mM stock from 1.78 mg, add 1 mL of DMSO. It is crucial to use

newly opened or anhydrous DMSO as the compound's solubility can be significantly

impacted by moisture.[1][7][8]

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

For complete dissolution, sonicate the solution in an ultrasonic bath for 10-15 minutes.[1]

[7][8] Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1][7][8]

For long-term storage, store the aliquots at -80°C for up to 6 months.[1][7][8]

For short-term storage, aliquots can be stored at -20°C for up to 1 month.[1][7][8]

Before use, thaw the aliquot at room temperature and vortex briefly.

Visualizations
RMC-4627 Signaling Pathway Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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